N-(5-chloro-2-methoxyphenyl)-2-(4-ethylphenoxy)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C17H18ClNO3/c1-3-12-4-7-14(8-5-12)22-11-17(20)19-15-10-13(18)6-9-16(15)21-2/h4-10H,3,11H2,1-2H3,(H,19,20)
• InChI Key: GKIGFXKNJLTJJE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(4-ethylphenoxy)acetamide, commonly known as O-2050, is a chemical compound that belongs to the class of opioids. It was first synthesized in the early 1970s by a team of researchers at the University of Oxford. Since then, it has been extensively studied for its potential applications in the field of medicine and research.

Mechanism of Action

O-2050 acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has affinity for the delta-opioid receptor, which is involved in the modulation of mood and emotional responses. The precise mechanism of action of O-2050 is still not fully understood and requires further investigation.
Biochemical and Physiological Effects:
O-2050 has been shown to produce potent analgesia in animal models. It also exhibits antitussive and antidiarrheal effects, as mentioned earlier. Additionally, it has been found to produce sedation and respiratory depression, which are common side effects of opioids.

Advantages and Limitations for Lab Experiments

One of the main advantages of O-2050 is its potent analgesic properties, which make it a useful tool for studying pain pathways in animal models. However, its sedative and respiratory depressant effects can make it difficult to use in certain experiments. Additionally, its potential for abuse and addiction means that it must be handled with care and used in accordance with strict safety protocols.

Future Directions

There are several potential future directions for research on O-2050. One area of interest is the development of new painkillers based on its structure. Researchers could also investigate its potential use in the treatment of respiratory and gastrointestinal disorders. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of O-2050 involves the reaction of 5-chloro-2-methoxyaniline with 4-ethylphenol in the presence of acetic anhydride and sodium acetate. The resulting product is then treated with acetic acid and acetic anhydride to obtain the final compound. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

O-2050 has been extensively studied for its potential applications in the field of medicine and research. It has been found to exhibit potent analgesic properties, making it a potential candidate for the development of new painkillers. Additionally, it has been shown to have antitussive and antidiarrheal effects, which could be useful in the treatment of respiratory and gastrointestinal disorders.